Cas no 61199-72-2 (1H-2,3-Benzothiazine, 3,4-dihydro-3-methyl-, 2,2-dioxide)

• Product Name: 1H-2,3-Benzothiazine, 3,4-dihydro-3-methyl-, 2,2-dioxide
• CAS No: 61199-72-2
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 488733
• PubChem ID: 583236
• Update Time: 2025-04-19

1H-2,3-Benzothiazine, 3,4-dihydro-3-methyl-, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1H-2,3-Benzothiazine, 3,4-dihydro-3-methyl-, 2,2-dioxide
• 3-methyl-1,4-dihydro-2λ⁶,3-benzothiazine 2,2-dioxide
• QBSMMQVJZNKLQK-UHFFFAOYSA-N
• DTXSID60342594
• SCHEMBL10258273
• 61199-72-2
• 3-Methyl-3,4(1H)-dihydro-2,3-benzothiazine 2,2-dioxide
• 3-Methyl-3,4-dihydro-1H-2,3-benzothiazine 2,2-dioxide #

• Inchi： 1S/C9H11NO2S/c1-10-6-8-4-2-3-5-9(8)7-13(10,11)12/h2-5H,6-7H2,1H3
• InChI Key： QBSMMQVJZNKLQK-UHFFFAOYSA-N
• SMILES： S1(CC2C=CC=CC=2CN1C)(=O)=O

Computed Properties

• Exact Mass: 197.05113
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 37.38